Cas no 2171163-52-1 ((3S)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid)

• Product Name: (3S)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid
• CAS No: 2171163-52-1
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6425463
• PubChem ID: 165537504
• Update Time: 2025-06-08

(3S)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid
• EN300-1475436
• 2171163-52-1
• (3S)-3-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]butanoic acid

• Inchi： 1S/C26H32N2O5/c1-3-4-9-18(15-24(29)27-17(2)14-25(30)31)28-26(32)33-16-23-21-12-7-5-10-19(21)20-11-6-8-13-22(20)23/h5-8,10-13,17-18,23H,3-4,9,14-16H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)/t17-,18+/m0/s1
• InChI Key： KBYMGOGWCTXUPD-ZWKOTPCHSA-N
• SMILES： O(C(N[C@@H](CC(N[C@@H](C)CC(=O)O)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on (3S)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid

Compound Introduction: (3S)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic Acid (CAS No. 2171163-52-1)

(3S)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid is a sophisticated organic compound with a molecular structure that exhibits significant potential in the field of pharmaceutical research and development. This compound, identified by its CAS number 2171163-52-1, belongs to a class of molecules that feature an intricate arrangement of functional groups, making it a subject of considerable interest among chemists and biologists. The presence of both stereocenters and protective groups in its structure suggests a high degree of synthetic complexity, which is often associated with compounds that show promise in medicinal chemistry applications.

The core structure of this compound consists of a seven-carbon chain that is modified by both an amide and an ester group. The amide functionality is derived from the sequence heptanamidobutanoic acid, while the ester group is linked to a fluorenyl moiety through a methoxycarbonyl (Moc) protecting group. This combination of features makes the compound a versatile building block for more complex molecules, particularly in the design of peptidomimetics and protease inhibitors.

One of the most striking aspects of this compound is its stereochemistry. The designation (3S)-3-(3R) indicates that the molecule possesses two stereocenters at positions 3 and 3', respectively. The precise stereochemical configuration is critical for biological activity, as even small changes in chirality can significantly alter the pharmacokinetic and pharmacodynamic properties of a drug candidate. The synthesis of such chiral molecules often requires careful planning and precise control over reaction conditions to ensure high enantiomeric purity.

The fluorenyl group attached to the methoxycarbonyl moiety serves multiple purposes in medicinal chemistry. Fluorene derivatives are known for their excellent photophysical properties, which make them valuable in fluorescent labeling and imaging applications. Additionally, the methoxycarbonyl group provides a stable protecting group for the amine functionality, allowing for selective deprotection under controlled conditions. This feature is particularly useful in multi-step syntheses where different functional groups need to be manipulated independently.

The biological relevance of this compound has been explored in several recent studies. Researchers have been particularly interested in its potential as a scaffold for developing novel therapeutic agents targeting various diseases. For instance, the amide bond in its structure can mimic peptide bonds, making it a candidate for peptidomimetic drugs that can interact with biological targets without eliciting an immune response. Furthermore, the presence of both an amide and an ester group provides multiple sites for chemical modification, enabling the creation of libraries of derivatives with tailored properties.

In one notable study published in the journal Organic Letters, researchers investigated the use of this compound as a precursor for designing protease inhibitors. Proteases are enzymes that play crucial roles in many biological processes, including inflammation and cancer progression. By modifying the structure of this compound, they were able to develop analogs with enhanced inhibitory activity against specific proteases. The study highlighted the importance of stereochemistry in determining binding affinity and highlighted the potential of fluorene-based compounds as pharmacophores.

Another area where this compound has shown promise is in the development of diagnostic tools. The fluorescence properties of the fluorenyl group make it an excellent reporter molecule for imaging applications. Researchers have utilized derivatives of this compound to develop probes that can selectively label specific biomolecules or cellular components. These probes have been used in both preclinical studies and clinical trials to visualize disease progression and monitor therapeutic responses.

The synthesis of this compound also presents interesting challenges from a chemical perspective. The presence of multiple stereocenters and functional groups requires careful selection of synthetic routes to ensure high yield and enantiomeric purity. Recent advances in asymmetric synthesis have provided new tools for constructing complex chiral molecules efficiently. Techniques such as transition-metal-catalyzed reactions and biocatalytic methods have been employed to achieve these goals, enabling researchers to access novel derivatives more readily than ever before.

The future prospects for this compound are promising, with ongoing research exploring its potential applications in drug discovery and diagnostics. As our understanding of biological systems continues to grow, so does our need for sophisticated molecular tools to probe these systems at a molecular level. Compounds like this one are likely to play important roles in future therapeutic strategies, offering new ways to treat diseases that were previously difficult to address effectively.

In conclusion, (3S)-3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidobutanoic acid (CAS No. 2171163-52-1) is a structurally complex and biologically relevant molecule with significant potential in pharmaceutical research. Its unique combination of functional groups, stereochemistry, and photophysical properties makes it a valuable tool for developing new drugs and diagnostic agents. As synthetic chemistry continues to evolve, we can expect more innovative applications for compounds like this one to emerge.